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Compound of Interest

Compound Name: OAC1

Cat. No.: B15608747 Get Quote

Welcome to the technical support center for OAC1 (Oct4-Activating Compound 1). This

resource is designed for researchers, scientists, and drug development professionals to help

troubleshoot and control experimental variability when working with OAC1.

Frequently Asked Questions (FAQs)
Q1: What is OAC1 and what is its primary function?

OAC1 is a small molecule that acts as a potent activator of Octamer-binding transcription factor

4 (Oct4), a key regulator of pluripotency in embryonic stem cells.[1][2][3] Its primary function is

to enhance the efficiency and accelerate the process of induced pluripotent stem cell (iPSC)

reprogramming.[1][2][4] It achieves this by activating the promoters of both Oct4 and Nanog.[1]

[3][5]

Q2: What is the signaling pathway through which OAC1 activates Oct4?

OAC1 activates OCT4 expression through the upregulation of HOXB4.[1][5] This leads to an

increase in the transcription of the Oct4-Nanog-Sox2 triad and TET1, a gene involved in DNA

demethylation.[1][2][6] Notably, OAC1's mechanism is independent of the p53-p21 pathway

and Wnt-β-catenin signaling.[2][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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